N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-ethylbenzenesulfonamide

• IUPAC Name: N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-ethylbenzenesulfonamide
• InChI: InChI=1S/C21H27N3O3S/c1-2-24(28(26,27)20-11-7-4-8-12-20)18-21(25)23-15-13-22(14-16-23)17-19-9-5-3-6-10-19/h3-12H,2,13-18H2,1H3
• InChI Key: PFUUFOHJWCNUEJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)N1CCN(CC1)CC2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H27N3O3S
• Molecular Weight: 401.5 g/mol

Description

N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-ethylbenzenesulfonamide, commonly known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. BZP is known for its stimulant effects on the central nervous system, and it has been used as a recreational drug. However, BZP has also been studied for its potential applications in scientific research.

Mechanism of Action

BZP acts as a stimulant on the central nervous system by binding to and activating the dopamine and serotonin transporters, which are proteins that regulate the levels of these neurotransmitters in the brain. This leads to an increase in the release of dopamine and serotonin, which can produce feelings of euphoria and increased energy.
Biochemical and Physiological Effects:
BZP has been shown to increase heart rate, blood pressure, and body temperature in humans and animals. It also produces behavioral effects such as increased locomotor activity and decreased anxiety. BZP has been shown to have a similar mechanism of action to other stimulants such as amphetamines and cocaine.

Advantages and Limitations for Lab Experiments

BZP has several advantages as a research tool. It is easy to synthesize and has a relatively low cost compared to other research chemicals. It also produces reliable and consistent effects on the central nervous system, making it a useful tool for studying the mechanisms of dopamine and serotonin. However, BZP has limitations as well. It has a relatively short duration of action compared to other stimulants, and its effects can vary depending on the dose and route of administration.

Future Directions

There are several potential future directions for research on BZP. One area of interest is the development of new drugs that target the dopamine and serotonin transporters, which could have therapeutic applications for disorders such as depression and addiction. Another area of interest is the development of new research tools that can more specifically target the dopamine and serotonin systems, allowing for a better understanding of their mechanisms and functions. Additionally, further research is needed to fully understand the long-term effects of BZP on the brain and behavior.

Scientific Research Applications

BZP has been studied for its potential applications in scientific research, particularly in the field of neuroscience. BZP has been shown to increase the release of dopamine and serotonin in the brain, which are neurotransmitters that play a role in mood regulation and reward processing. This makes BZP a useful tool for studying the mechanisms of these neurotransmitters and their effects on behavior.